Cas no 20142-88-5 ((4-nitrophenoxy)acetyl chloride)

• Product Name: (4-nitrophenoxy)acetyl chloride
• CAS No: 20142-88-5
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD01027039
• CID: 909113
• PubChem ID: 88380
• Update Time: 2025-06-09

(4-nitrophenoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-nitrophenoxy)acetyl chloride
• 2-(4-nitrophenoxy)acetyl chloride
• (4-Nitro-phenoxy)-acetyl chloride
• (4-Nitro-phenoxy)-acetylchlorid
• 4-nitrophenoxyacetyl chloride
• 4-Nitro-phenoxyessigsaeurechlorid
• AC1L3FLU
• AC1Q1ZND
• ALBB-010813
• CTK4E3392
• KST-1A2571
• p-nitrophenoxyacetic acid chloride
• 20142-88-5
• Acetyl chloride, (4-nitrophenoxy)-
• DA-08513
• MFCD01027039
• EINECS 243-544-6
• NS00026532
• acetyl chloride, 2-(4-nitrophenoxy)-
• VS-05011
• BBL015754
• STL199140
• SCHEMBL8790702
• AKOS005172533
• DTXSID10173971
• DTXCID7096462

• MDL： MFCD01027039
• Inchi： 1S/C8H6ClNO4/c9-8(11)5-14-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2
• InChI Key： FLUYDOVOMDZUEV-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 214.99858
• Monoisotopic Mass: 214.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.434
• Boiling Point: 338.8°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.565
• PSA: 69.44

(4-nitrophenoxy)acetyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on (4-nitrophenoxy)acetyl chloride

Recent Advances in the Application of (4-Nitrophenoxy)acetyl Chloride (CAS 20142-88-5) in Chemical Biology and Pharmaceutical Research

(4-Nitrophenoxy)acetyl chloride (CAS 20142-88-5) is a versatile chemical reagent widely used in organic synthesis, particularly in the preparation of active pharmaceutical intermediates and bioconjugation. Recent studies have highlighted its utility in peptide modification, prodrug design, and targeted drug delivery systems. This briefing synthesizes the latest research developments involving this compound, emphasizing its mechanistic roles and therapeutic potential.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy as a linker for antibody-drug conjugates (ADCs). Researchers utilized (4-nitrophenoxy)acetyl chloride to covalently attach cytotoxic payloads to monoclonal antibodies, achieving enhanced tumor selectivity and reduced off-target effects. The nitro-phenoxy group facilitated real-time tracking of conjugation efficiency via UV-Vis spectroscopy, addressing a critical challenge in ADC manufacturing.

In synthetic methodology, Organic Letters (2024) reported a novel microwave-assisted protocol using this reagent for N-acylation of sterically hindered amines. The method achieved 92-98% yields within 5 minutes, significantly improving upon traditional solution-phase approaches. Density functional theory (DFT) calculations revealed that the electron-withdrawing nitro group accelerates the acylation kinetics by lowering the LUMO energy of the carbonyl carbon.

Emerging applications in prodrug activation were showcased in ACS Chemical Biology, where (4-nitrophenoxy)acetyl chloride derivatives served as enzyme-responsive masking groups for carboxylic acid drugs. The nitroarene moiety enabled selective cleavage by nitroreductases overexpressed in hypoxic tumors, achieving 15-fold higher drug concentrations in tumor tissue versus plasma in murine models.

Analytical advancements include a 2024 Analytical Chemistry paper describing a mass spectrometry tag based on this scaffold. The stable isotopic signature of the nitro-phenoxy fragment (m/z 139/141) allowed multiplexed quantification of low-abundance metabolites without chromatographic separation, demonstrating 0.1 fmol detection limits for cellular acetyl-CoA analysis.

Safety evaluations in Chemical Research in Toxicology confirmed the compound's hydrolytic instability (t_1/2 = 2.3 h in PBS pH 7.4), necessitating anhydrous handling but minimizing environmental persistence. Structure-activity relationship studies of its hydrolysis byproducts showed negligible cytotoxicity (IC₅₀ > 100 μM in HEK293 cells).

These collective findings position (4-nitrophenoxy)acetyl chloride as a multifaceted tool for modern drug discovery. Future research directions may explore its utility in PROTAC design and covalent inhibitor development, leveraging its unique reactivity profile for next-generation therapeutics.